molecular formula C8H8N2O2S2 B3248897 6-Benzothiazolamine, 2-(methylsulfonyl)- CAS No. 19014-44-9

6-Benzothiazolamine, 2-(methylsulfonyl)-

Cat. No. B3248897
CAS RN: 19014-44-9
M. Wt: 228.3 g/mol
InChI Key: CGAVIHVJYPJDGP-UHFFFAOYSA-N
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Description

6-Benzothiazolamine, 2-(methylsulfonyl)- , also known by various synonyms such as Pramipexole Impurity 23 , is a chemical compound with the molecular formula C8H8N2O2S2 and a molecular weight of 228.29 g/mol . It appears as a white to light yellow powder and has a melting point of approximately 223°C (dec.) . This compound is used as an organic synthetic intermediate .


Molecular Structure Analysis

The molecular structure of 6-Benzothiazolamine, 2-(methylsulfonyl)- consists of a benzothiazole ring with an amino group (NH₂) and a methylsulfonyl group (SO₂CH₃) attached at different positions. The precise arrangement of atoms can be visualized using molecular modeling software or by referring to chemical databases .


Physical And Chemical Properties Analysis

  • Melting Point : Approximately 223°C (dec.) (literature value) .
  • Boiling Point : Predicted to be around 500.8°C .
  • Density : Predicted density is 1.518 g/cm³ .
  • Acid Dissociation Constant (pKa) : Predicted value is 1.99 .

Safety and Hazards

  • Toxicity : Ingestion of 6-Benzothiazolamine, 2-(methylsulfonyl)- is toxic and harmful. It falls under acute oral toxicity category 3 .
  • Skin Irritation : It can cause skin irritation (category 2) upon contact .
  • Eye Irritation : Exposure to this compound may lead to severe eye damage (category 2A) .
  • Respiratory Irritation : Inhalation may irritate the respiratory system (category 3) .

Safety precautions include wearing protective gear (gloves, eyewear), avoiding ingestion, and seeking medical attention if exposed .

properties

IUPAC Name

2-methylsulfonyl-1,3-benzothiazol-6-amine
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C8H8N2O2S2/c1-14(11,12)8-10-6-3-2-5(9)4-7(6)13-8/h2-4H,9H2,1H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

CGAVIHVJYPJDGP-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CS(=O)(=O)C1=NC2=C(S1)C=C(C=C2)N
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C8H8N2O2S2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

228.3 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

6-Benzothiazolamine, 2-(methylsulfonyl)-

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
6-Benzothiazolamine, 2-(methylsulfonyl)-
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Reactant of Route 6
6-Benzothiazolamine, 2-(methylsulfonyl)-

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